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Compound of Interest

Compound Name: Gastrin I (1-14), human tfa

Cat. No.: B15607568 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Gastrin I (1-14) human TFA. This resource addresses common solubility issues and other

experimental challenges.

Troubleshooting Guide
Problem: Difficulty Dissolving Lyophilized Gastrin I (1-
14) Human TFA
Gastrin I (1-14) human TFA is a lyophilized powder that may present solubility challenges. The

following is a step-by-step guide to effectively dissolve the peptide.

Initial Dissolution Protocol:

Preparation: Before opening, centrifuge the vial to ensure all the lyophilized powder is at the

bottom. Allow the vial to reach room temperature before reconstitution.[1]

Initial Solvent Selection: Start with sterile, distilled water.[2]

Reconstitution: Add the desired volume of water to the vial to achieve the target

concentration.

Aiding Dissolution: To minimize aggregation and aid dissolution, gently vortex or sonicate the

solution briefly.[1] If precipitation occurs, gentle warming (<40°C) may help.[3]
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If the peptide does not dissolve in water:

For Acidic Peptides: Gastrin I (1-14) is an acidic peptide. If it fails to dissolve in water, a small

amount of a basic solution like 0.1M ammonium bicarbonate or <50 µL of ammonium

hydroxide (NH₄OH) can be added, followed by dilution with water to the desired

concentration.[2] Ensure the final pH of the solution is around 7.

Use of Organic Solvents: For highly hydrophobic peptides, a small amount of an organic

solvent like Dimethyl sulfoxide (DMSO) can be used initially to dissolve the peptide.[2]

Subsequently, slowly add this solution dropwise to your aqueous buffer with constant

agitation to prevent precipitation.

Table 1: Solubility of Gastrin I (1-14) Human TFA in Various Solvents

Solvent Concentration Observations

Water 11.11 mg/mL (6.11 mM)

May require ultrasonication

and pH adjustment to 9 with

NH₃·H₂O.

DMSO ≥ 100 mg/mL (54.95 mM)

Readily soluble. Use freshly

opened DMSO as it is

hygroscopic.

Source: MedchemExpress[4]

Problem: Potential Interference of Trifluoroacetic Acid
(TFA) in Assays
Trifluoroacetic acid (TFA) is a remnant from the peptide purification process and is present as a

counterion.[5][6] While for many in vitro assays the residual TFA levels do not cause

interference, highly sensitive cellular or biochemical studies may be affected.[5]

Experimental Protocol: TFA Removal by Lyophilization with HCl

This protocol is for exchanging the TFA counter-ion with a chloride ion.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/gastrin-i-1-14-human.html
https://www.medchemexpress.com/gastrin-i-1-14-human.html
https://www.peptide.com/resources/solid-phase-peptide-synthesis/post-cleavage-purification-and-analysis/
https://www.lifetein.com/How-to-remove-TFA-salt.html
https://www.novoprolabs.com/p/gastrin-i-1-14-human-319682.html
https://www.lifetein.com/How-to-remove-TFA-salt.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Dissolve the peptide in distilled water at a concentration of 1 mg/mL.

Acidification: Add 100 mM HCl to the peptide solution to a final HCl concentration of 2-10

mM.

Incubation: Let the solution stand at room temperature for at least one minute.

Freezing: Rapidly freeze the solution, preferably in liquid nitrogen.

Lyophilization: Lyophilize the frozen sample overnight until all the solvent is removed.

Repeat: For complete TFA removal, repeat steps 1-5 at least two more times.[5]

Final Reconstitution: After the final lyophilization, reconstitute the peptide in the desired

buffer for your experiment.

Frequently Asked Questions (FAQs)
Q1: What is the role of the TFA salt in my Gastrin I (1-14) human peptide?

A1: The TFA (trifluoroacetate) salt is a counterion that is typically associated with the peptide

due to its use in the final purification step by reverse-phase high-performance liquid

chromatography (RP-HPLC).[5][6] Generally, TFA salts can enhance the solubility of peptides

in aqueous solutions.[5]

Q2: Will the TFA salt affect the net weight of the peptide?

A2: Yes, the TFA salt contributes to the total mass of the product. The peptide content usually

constitutes more than 80% of the total weight.[5]

Q3: How should I store Gastrin I (1-14) human TFA?

A3: Lyophilized Gastrin I (1-14) human TFA should be stored at -20°C or below.[6][7] Once

reconstituted in a solvent, it is recommended to aliquot the solution and store it at -80°C for

long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[4] Avoid

repeated freeze-thaw cycles.

Q4: What is the biological function of Gastrin I (1-14)?
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A4: Gastrin I (1-14) is a fragment of the peptide hormone Gastrin I. It is primarily involved in

stimulating gastric acid secretion by binding to the cholecystokinin B (CCK2) receptors on

parietal cells in the stomach.[5][6][7]

Q5: What are the physical and chemical properties of Gastrin I (1-14) human?

Table 2: Physical and Chemical Properties of Gastrin I (1-14) Human

Property Value

Molecular Formula C₇₉H₁₀₀N₁₆O₂₇

Molecular Weight 1705.72 g/mol

Amino Acid Sequence
Pyr-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-

Tyr-Gly-Trp-OH

Purity (by HPLC) >95%

Source: NovoPro Bioscience Inc.[5]

Visualizations
Diagram 1: Gastrin Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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